3-Hydroxycyclohexanecarboxylic acid
Overview
Description
3-Hydroxycyclohexanecarboxylic acid is a solid compound with a molecular weight of 144.17 .
Molecular Structure Analysis
The molecular formula of this compound is C7H12O3 . The InChI key for this compound is JBZDHFKPEDWWJC-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a molecular weight of 144.17 . The compound is white to almost white in color and appears as a powder or crystal .Scientific Research Applications
Synthesis and Chemical Transformations
3-Hydroxycyclohexanecarboxylic acid and its derivatives have been extensively studied in the field of organic synthesis. For instance, Fujita et al. (1978) demonstrated the synthesis of 3-hydroxy acids from ketones and carboxylic acids, highlighting the production of 2-(1′-hydroxycyclohexan-1′-yl) propionic acid with high yield. This research showcases the potential of this compound in synthesizing various carboxylic acids and γ-butyrolactones, which are valuable in chemical industries (Fujita, Suga, Watanabe, & Yanagi, 1978).
Detection of Hydroxyl Radicals
The compound has been used in detecting hydroxyl radicals (.OH) in aqueous solutions, as explored by Manevich, Held, and Biaglow (1997). They used Coumarin-3-carboxylic acid (3-CCA), a derivative of this compound, as a detector for .OH. This research is significant for its potential application in studying oxidative stress and related biological processes (Manevich, Held, & Biaglow, 1997).
Biotechnological Production
In biotechnology, this compound is relevant due to its potential as a precursor for various chemicals. Vidra and Németh (2017) reviewed its role as a precursor for chemicals like acrylic acid, 1,3-propanediol, and acrylamide. This highlights the importance of microbial production pathways for this compound in industrial biotechnology (Vidra & Németh, 2017).
Enzymatic Production for Polymer Industry
Wu et al. (2007) discussed the enzymatic production of hydroxycarboxylic acid monomers, like this compound, for creating polymers. This approach is favored over chemical production due to its ambient temperature operation and high selectivity. The study underscores the significance of protein engineering in enhancing enzyme efficiency for industrial applications (Wu, Fogiel, Petrillo, Hann, Mersinger, Dicosimo, O'Keefe, Ben-Bassat, & Payne, 2007).
Safety and Hazards
The compound has been classified under the GHS07 hazard pictogram . It carries the signal word ‘Warning’ and has hazard statements H315-H319, indicating that it causes skin irritation and serious eye irritation . The precautionary statements include P305+P351+P338, advising to rinse cautiously with water in case of contact with eyes .
Properties
IUPAC Name |
3-hydroxycyclohexane-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c8-6-3-1-2-5(4-6)7(9)10/h5-6,8H,1-4H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBZDHFKPEDWWJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10413642, DTXSID40901229 | |
Record name | 3-hydroxycyclohexane-1-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10413642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | NoName_316 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40901229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
606488-94-2 | |
Record name | 3-hydroxycyclohexane-1-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10413642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Hydroxycyclohexanecarboxylic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the stereochemistry of 3-hydroxycyclohexanecarboxylic acid?
A: The stereochemistry of this compound plays a crucial role in its biological activity and chemical reactivity. Research has focused on understanding the relative configurations of the 2- and 3-hydroxycyclohexanecarboxylic acids and their relationship to the stereochemistry of catalytic hydrogenation of substituted cyclohexanones. [, ] This understanding is vital for developing specific synthetic routes and predicting the behavior of these compounds in various reactions.
Q2: How is this compound synthesized in nature?
A: Studies on the bacterium Alicyclobacillus acidocaldarius reveal a biosynthetic pathway for cyclohexanecarboxylic acid, a related compound. This pathway utilizes shikimic acid as a precursor and involves the formation of this compound as an intermediate. [] Specifically, 5-hydroxycyclohex-1-enecarboxylic acid is reduced to (1S,3S)-3-hydroxycyclohexanecarboxylic acid, which is then dehydrated to form 2-cyclohexenecarboxylic acid. [] This pathway highlights the importance of this compound as a building block in natural product biosynthesis.
Q3: Are there any notable derivatives of this compound?
A: Yes, research on lactone rearrangements has explored derivatives of this compound. [] Lactones, cyclic esters, can be formed from these acids and are known to undergo various rearrangements, offering possibilities for synthesizing structurally diverse compounds. This area of research highlights the versatility of this compound as a starting material for chemical synthesis.
Q4: Has this compound been found in natural sources?
A: Interestingly, a related compound, this compound, has been isolated from the plant Senecio cannabifolius. [] This finding suggests the potential presence of this compound or its derivatives in other natural sources, warranting further investigation into their biological activities and ecological roles.
Q5: What is the potential of this compound in synthetic chemistry?
A: The synthesis of the first optically active anti-Bredt rule compound, (–)-(5S)-bicyclo[3.3.1]non-1-ene, utilized (–)-(1R,3S)-cis-3-hydroxycyclohexanecarboxylic acid as a starting material. [] This achievement demonstrates the potential of this compound and its derivatives as valuable building blocks for synthesizing complex molecules with unique structural features and potential biological applications.
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